Cas no 63646-53-7 (Benzene, 1,2,3-trichloro-5-phenoxy-)

• Product Name: Benzene, 1,2,3-trichloro-5-phenoxy-
• CAS No: 63646-53-7
• MF: C₁₂H₇Cl₃O
• MW: 273.542380571365
• CID: 426032
• PubChem ID: 14923177
• Update Time: 2025-04-19

Benzene, 1,2,3-trichloro-5-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,3-trichloro-5-phenoxy-
• 1,2,3-trichloro-5-phenoxybenzene
• 3,4,5-Trichlorodiphenyl ether
• PCDE 38
• UNII-60660OQK3J
• 60660OQK3J
• Q27263173
• 63646-53-7
• DTXSID30213020

• Inchi： 1S/C12H7Cl3O/c13-10-6-9(7-11(14)12(10)15)16-8-4-2-1-3-5-8/h1-7H
• InChI Key： ZQCCHNBMSHOJAT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)OC1C=CC=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 271.95641
• Monoisotopic Mass: 271.956248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23